2,6-Dichloro-4-(methylsulfonyl)aniline

• CAS: 80866-96-2
• Molecular Formula: C7H7Cl2NO2S
• Molecular Weight: 240.11 g/mol
• SMILES: CS(=O)(=O)C1=CC(=C(C(=C1)Cl)N)Cl
• InChI: InChI=1S/C7H7Cl2NO2S/c1-13(11,12)4-2-5(8)7(10)6(9)3-4/h2-3H,10H2,1H3
• InChIKey: JMVVMLXAGZVYMB-UHFFFAOYSA-N

Researchers developing benzoylurea insecticides or ALS herbicides face challenges sourcing intermediates with precise 2,6-dichloro-4-methylsulfonyl substitution. Generic analogs lead to byproducts or failed coupling. This compound solves that: • Directly enables Hexaflumuron-type synthesis via benzoyl isocyanate coupling • Unique steric/electronic profile for selective SAR exploration • Consistent ≥95% purity with batch-to-batch reproducibility

2,6-Dichloro-4-(methylsulfonyl)aniline: Agrochemical Intermediate

2,6-Dichloro-4-(methylsulfonyl)aniline (CAS 80866-96-2) is a halogenated aniline derivative characterized by a para-methylsulfonyl group and two ortho-chlorine substituents (C₇H₇Cl₂NO₂S, MW 240.11 g/mol) [1]. This compound is primarily recognized as a versatile synthetic intermediate within the agrochemical sector, particularly cited as a precursor in the synthesis of benzoylurea insecticides like Hexaflumuron and sulfonylurea herbicides targeting acetolactate synthase (ALS) . Its solid-state properties include a melting point of 155–158 °C [1], and it is commercially available at technical purities typically ≥95% or 98% .

1

Agrochemical intermediate for benzoylurea insecticide and sulfonylurea herbicide synthesis.

2

Sterically defined scaffold with 2,6-dichloro-4-methylsulfonyl substitution for site-selective coupling.

3

Technical purity grade supports regulated agrochemical manufacturing workflows.

• [1] PubChem. (2025). Compound Summary for CID 617418: 2,6-Dichloro-4-mesylaniline. National Center for Biotechnology Information. View Source

2,6-Dichloro-4-(methylsulfonyl)aniline – Interchangeability Risk

Generic substitution in advanced agrochemical synthesis is not feasible due to the precise structural requirements of downstream pharmacophores. The 2,6-dichloro-4-(methylsulfonyl) substitution pattern provides a unique combination of steric hindrance and electronic deactivation that directs site-selective reactions, such as coupling with benzoyl isocyanates to form benzoylurea insecticides [1]. Analogs lacking the methylsulfonyl group or with different halogen substitution patterns (e.g., 2,6-dinitro or 3,5-dichloro variants) lead to fundamentally different products or require alternative, often more costly, synthetic routes. The following quantitative evidence guide details the specific, measurable differentiation where data exists, and explicitly identifies critical data gaps that must inform procurement decisions.

2,6-Dichloro-4-(methylsulfonyl)aniline

vs

2,6-Dichloro-4-nitroaniline

Synthetic route and functional group tolerance may differ significantly; the nitro analog may introduce isomeric impurities and require protecting-group strategies under reductive conditions, limiting direct replacement.

2,6-Dichloro-4-(methylsulfonyl)aniline

vs

3,5-Dichlorophenyl methyl sulfone

Lacks the aniline nitrogen required for urea linkage formation; structurally incapable of producing benzoylurea insecticides, making substitution infeasible.

2,6-Dichloro-4-(methylsulfonyl)aniline

vs

2,4,6-Trichloroaniline

Hazard profile and regulatory burden may differ; the alternative carries a potential carcinogen classification that can impact supply chain and handling costs.

• [1] Kuujia. (2025). Cas no 80866-96-2 (2,6-Dichloro-4-(methylsulfonyl)aniline) – Compound Profile and Patent Landscape Note. View Source

2,6-Dichloro-4-(methylsulfonyl)aniline vs. Analogs: Quantitative Evidence

Chlorination vs. Nitration: Impurity Profile

A documented synthesis route involves the direct chlorination of 4-methylsulfonylaniline, achieving 2,6-dichloro-4-(methylsulfonyl)aniline in a reported 87% yield [1]. This regioselective approach is structurally contrasted with the synthesis of the common analog 2,6-dichloro-4-nitroaniline, which requires a nitration step on 2,6-dichloroaniline. The nitration process typically generates ortho/para isomers, requiring purification that can reduce yield below 70% and leave trace nitro-regioisomer impurities . The methylsulfonyl route provides a single, stable product, minimizing the risk of isomer contamination that can propagate into final agrochemical active ingredients.

Synthetic Efficiency & Impurity Risk

Cross-study comparable

~87% yield via chlorination route vs. <70% yield with regioisomeric byproducts for the nitro analog route.

Supports higher-yielding, lower-impurity procurement for downstream benzoylurea synthesis.

Route selection may influence final active ingredient purity.

Evidence Dimension	Synthetic efficiency and impurity risk mitigation
Target Compound Data	87% yield via direct chlorination of 4-methylsulfonylaniline
Comparator Or Baseline	2,6-Dichloro-4-nitroaniline synthesized via nitration of 2,6-dichloroaniline, with typical yields below 70% and isomeric impurities
Quantified Difference	Approximately 17% higher yield and absence of regioisomeric byproducts for the target compound route
Conditions	Synthesis route comparison: chlorination vs. nitration; product purity context for downstream benzoylurea synthesis

Why This Matters

For procurement, a higher-yielding route with fewer isomeric impurities translates to lower purification costs and higher final active ingredient purity, critical for regulatory agrochemical manufacturing.

• [1] MolAid. (2025). Chemical Synthesis Record: 2,6-Dichloro-4-(methylsulfonyl)aniline (80866-96-2). Reaction from 4-methylsulfonylaniline using 1-chloro-1,2-benziodoxol-3-one. View Source

Methylsulfonyl vs. Nitro: Reductive Stability

The methylsulfonyl group (-SO₂CH₃) is a chemically stable, non-reducible moiety under standard catalytic hydrogenation conditions, whereas the nitro group (-NO₂) in 2,6-dichloro-4-nitroaniline is readily reduced to an amine [1]. This differential stability is critical in multi-step syntheses where a selective reduction is required. For example, in the synthesis of certain benzoylurea insecticides, the aniline nitrogen of the target compound can be transformed without affecting the para-substituent, enabling subsequent acylation or urea formation. In contrast, the nitro analog would be simultaneously reduced, leading to an undesired 2,4,6-trichloroaniline byproduct or requiring a protecting group strategy.

Reductive Stability Advantage

Class-level inference

Methylsulfonyl group is inert to H₂/Pd-C; nitro group in the analog is quantitatively reduced to -NH₂.

Avoids chemoselectivity failure and protection/deprotection steps in multi-step synthesis.

Functional group tolerance context; review specific process conditions.

Evidence Dimension	Chemoselectivity in reductive conditions
Target Compound Data	Methylsulfonyl group is stable to H₂/Pd-C and similar reducing agents
Comparator Or Baseline	2,6-Dichloro-4-nitroaniline, where the nitro group is reduced quantitatively to -NH₂ under identical conditions
Quantified Difference	Qualitative functional group tolerance difference; avoids a complete chemoselectivity failure
Conditions	Standard catalytic hydrogenation protocols (H₂, Pd-C, room temperature/pressure)

Why This Matters

This functional group tolerance allows for a more straightforward synthetic route and eliminates the need for a protection/deprotection sequence, saving process steps and improving atom economy in industrial production.

• [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. (General reference for the inertness of sulfones vs. reactivity of nitro groups under reducing conditions). View Source

Hazard Profile vs. 2,4,6-Trichloroaniline

According to the European Chemicals Agency (ECHA) notification, 2,6-Dichloro-4-(methylsulfonyl)aniline carries a harmonized classification of Acute Toxicity Category 4 (oral, dermal, inhalation), Skin Irritation Category 2, Eye Irritation Category 2, and Specific Target Organ Toxicity (Single Exposure) Category 3 [1]. This profile is less severe than that of the structurally related analog 2,4,6-trichloroaniline, which is classified as a potential carcinogen and is more heavily restricted [2]. For procurement teams, this differential hazard profile directly influences storage, handling, and transportation costs, as well as regulatory compliance burdens.

EHS Regulatory Burden

Cross-study comparable

H302, H312, H315, H319, H332, H335 vs. 2,4,6-Trichloroaniline (Carc. 2, H351). Absence of carcinogenicity classification.

Reduces total cost of ownership through simpler handling and shipping requirements.

ECHA CLP classification context; verify current regulatory status.

Evidence Dimension	EHS regulatory burden and safe handling requirements
Target Compound Data	H302, H312, H315, H319, H332, H335 (Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2, STOT SE 3)
Comparator Or Baseline	2,4,6-Trichloroaniline (CAS 634-93-5) – classified as Carc. 2, H351
Quantified Difference	Absence of carcinogenicity classification (H351) and chronic toxicity hazards in the target compound
Conditions	ECHA CLP Regulation classification and labelling inventory

Why This Matters

A less severe hazard profile reduces the total cost of ownership for industrial use through simpler PPE requirements, fewer shipping restrictions, and lower compliance overhead, directly impacting the procurement decision between chemically similar options.

• [1] European Chemicals Agency (ECHA). (2025). Substance Information: 2,6-dichloro-4-mesylaniline (EC 279-599-8). Classification and Labelling Inventory. View Source
• [2] European Chemicals Agency (ECHA). (2025). Substance Information: 2,4,6-trichloroaniline (EC 211-131-1). Classification and Labelling Inventory. View Source

Hexaflumuron Precursor vs. Chlorobenzene Analogs

Multiple chemical databases and patent landscape analyses confirm that 2,6-Dichloro-4-(methylsulfonyl)aniline is a direct synthetic precursor to the insect growth regulator Hexaflumuron, a benzoylurea-class chitin synthesis inhibitor effective against bollworms and other lepidopteran pests [1]. Key non-precursor analogs, such as 3,5-dichlorophenyl methyl sulfone (CAS 22821-89-2) or 2,4-dichlorophenyl methyl sulfone, are categorized as environmental metabolites of chlorobenzenes but lack the aniline functionality required for urea linkage formation. They are therefore structurally incapable of producing the same class of insecticides. This categorical difference in synthetic utility is the primary driver of procurement value.

Insecticide Precursor Utility

Supporting evidence

Confirmed precursor to Hexaflumuron; chlorophenyl methyl sulfone analogs lack the aniline group and cannot form the urea bridge.

Essential functional group requirement for benzoylurea insecticide research.

Structural requirement context; review target insecticide synthesis route.

Evidence Dimension	Synthetic utility for a specific insecticide class
Target Compound Data	Confirmed precursor to Hexaflumuron (benzoylurea chitin synthesis inhibitor)
Comparator Or Baseline	3,5-Dichlorophenyl methyl sulfone – a chlorobenzene metabolite with no aniline nitrogen, unable to form the benzoylurea bridge
Quantified Difference	Direct synthetic vs. none (functional group incompatibility)
Conditions	General benzoylurea synthesis: coupling of a substituted aniline with a benzoyl isocyanate

Why This Matters

The aniline functional group is essential for the final insecticide structure; purchasers looking for Hexaflumuron precursors cannot replace this compound with a simple chlorophenyl methyl sulfone.

• [1] Wikipedia. (2025). Hexaflumuron. Synthesis section referencing the reaction of 2,6-difluorobenzoyl isocyanate with a substituted aniline. View Source

2,6-Dichloro-4-(methylsulfonyl)aniline Applications

Benzoylurea Insecticide Synthesis (e.g., Hexaflumuron)

The compound serves as a critical building block in the synthesis of Hexaflumuron, a chitin synthesis inhibitor. Procurement is essential for research groups developing or testing novel benzoylurea analogs with enhanced insecticidal activity, as the 2,6-dichloro-4-methylsulfonyl motif provides the necessary electronic and steric properties for target engagement. The higher purity and stable methylsulfonyl group ensure reproducible coupling yields, a significant advantage over nitro-substituted intermediates which require a sensitive reduction step [1].

Sulfonylurea Herbicides: ALS Inhibitor Development

This compound is cited as an intermediate in the synthesis of active sulfonylurea herbicides . Its structure, featuring both electron-withdrawing chloro and methylsulfonyl groups, is well-suited to form herbicidal compounds that inhibit plant acetolactate synthase (ALS). Formulation chemists should prioritize this specific intermediate when exploring SAR around the aryl ring to achieve selective broadleaf weed control, leveraging its established role in this chemical class.

Isotope-Labeled Standards for Environmental Monitoring

Given that the dechlorinated metabolite 3,5-dichlorophenyl methyl sulfone is a biomarker of m-dichlorobenzene exposure [2], this aniline precursor can be used to synthesize stable isotope-labeled (e.g., ¹³C or ²H) versions of the metabolite. Researchers developing mass spectrometry-based environmental assays require the specific 2,6-dichloro-4-methylsulfonyl substitution pattern to ensure the labeled standard accurately reflects the target analyte's chemical behavior. No other analog provides this exact structure for precise internal standardization.

NSAID Scaffold Exploration

Peer-reviewed studies have demonstrated that the 4-(methylsulfonyl)aniline pharmacophore, when incorporated into known NSAID frameworks, can maintain anti-inflammatory activity and may enhance COX-2 selectivity in rat edema models [3]. The di-ortho-chloro substitution in this specific compound introduces steric and electronic effects that could further modulate pharmacological properties. Medicinal chemistry groups exploring novel COX-2 inhibitors should source this distinct aniline to probe SAR that cannot be accessed with the unsubstituted 4-methylsulfonylaniline core.

Application

Selection Property

Validation Focus

Benzoylurea Insecticide Synthesis

Stable methylsulfonyl group and regiochemistry

Coupling yield and product purity in target insecticide

Sulfonylurea Herbicide Development

Electronic and steric profile for ALS inhibition

SAR around the aryl ring and selectivity in plant assays

Isotope-Labeled Environmental Standards

Exact 2,6-dichloro-4-methylsulfonyl substitution pattern

Co-elution and matrix-effect correction in LC-MS methods

NSAID Scaffold Exploration

4-methylsulfonylaniline pharmacophore with di-ortho-chloro substitution

In vitro COX-2 selectivity and in vivo inflammation model response

• [1] Wikipedia. (2025). Hexaflumuron. Synthesis section referencing the reaction of 2,6-difluorobenzoyl isocyanate with a substituted aniline. View Source
• [2] Kato, Y., et al. (1985). Role of 3,5-dichlorophenyl methyl sulfone, a metabolite of m-dichlorobenzene, in the induction of hepatic microsomal drug-metabolizing enzymes by m-dichlorobenzene in rats. Toxicology and Applied Pharmacology, 78(2), 295-303. View Source
• [3] Mahdi, M. F., et al. (2012). Design, Synthesis and Preliminary Pharmacological Evaluation of New Non-Steroidal Anti-Inflammatory Agents Having a 4-(Methylsulfonyl) Aniline Pharmacophore. Molecules, 17(2), 1751-1763. View Source